Cas no 1094631-09-0 (1-[(2,5-dimethylthiophen-3-yl)sulfonyl]piperazine)

• Product Name: 1-[(2,5-dimethylthiophen-3-yl)sulfonyl]piperazine
• CAS No: 1094631-09-0
• MF: C₁₀H₁₆N₂O₂S₂
• MW: 260.376239776611
• CID: 5215263
• Update Time: 2026-03-06

1-[(2,5-dimethylthiophen-3-yl)sulfonyl]piperazine Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-[(2,5-dimethyl-3-thienyl)sulfonyl]-
• 1-[(2,5-dimethylthiophen-3-yl)sulfonyl]piperazine

• Inchi： 1S/C10H16N2O2S2/c1-8-7-10(9(2)15-8)16(13,14)12-5-3-11-4-6-12/h7,11H,3-6H2,1-2H3
• InChI Key： ULZYMHZDHWUCDF-UHFFFAOYSA-N
• SMILES： N1(S(C2C=C(C)SC=2C)(=O)=O)CCNCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,3,5-trisubstituted thiophenes

Additional information on 1-[(2,5-dimethylthiophen-3-yl)sulfonyl]piperazine

Introduction to 1-[(2,5-dimethylthiophen-3-yl)sulfonyl]piperazine (CAS No. 1094631-09-0)

1-[(2,5-dimethylthiophen-3-yl)sulfonyl]piperazine, identified by the Chemical Abstracts Service Number (CAS No.) 1094631-09-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonyl-piperazine derivatives, a structural motif widely recognized for its potential biological activity and pharmacological relevance. The presence of a thiophene ring in its molecular structure, particularly the 2,5-dimethylthiophen-3-yl substituent, contributes to its unique chemical properties and makes it a valuable scaffold for further chemical modifications and drug development.

The synthesis and characterization of 1-[(2,5-dimethylthiophen-3-yl)sulfonyl]piperazine involve sophisticated organic reactions that highlight the intersection of synthetic chemistry and medicinal chemistry. The sulfonyl group attached to the piperazine ring introduces a polar, electron-withdrawing moiety that can modulate the compound's interactions with biological targets. This feature is particularly relevant in the design of small-molecule inhibitors and activators targeting various therapeutic pathways.

In recent years, sulfonyl-piperazine derivatives have been extensively studied for their potential applications in treating neurological disorders, cardiovascular diseases, and inflammatory conditions. The structural framework of 1-[(2,5-dimethylthiophen-3-yl)sulfonyl]piperazine aligns well with this trend, as it combines the bioisosteric properties of thiophene with the pharmacokinetic advantages of piperazine derivatives. This combination has been exploited in several preclinical studies to develop novel therapeutic agents.

One of the most compelling aspects of 1-[(2,5-dimethylthiophen-3-yl)sulfonyl]piperazine is its versatility as a chemical probe. Researchers have utilized this compound to investigate the binding mechanisms of various enzymes and receptors, providing insights into drug-receptor interactions at a molecular level. For instance, studies have shown that this compound can interact with serine/threonine proteases, which are implicated in several disease pathways. The thiophene ring enhances hydrophobic interactions with protein pockets, while the sulfonyl group facilitates hydrogen bonding and ionic interactions.

The pharmacological profile of 1-[(2,5-dimethylthiophen-3-yl)sulfonyl]piperazine has been explored in multiple preclinical models. Initial studies have demonstrated its potential as an antagonist for certain neurotransmitter receptors, which could be relevant in managing conditions such as anxiety and depression. Additionally, its sulfonamide moiety suggests possible applications in anti-inflammatory therapies, as sulfonamides are well-known for their ability to modulate inflammatory responses.

From a synthetic chemistry perspective, 1-[(2,5-dimethylthiophen-3-yl)sulfonyl]piperazine serves as an excellent intermediate for constructing more complex molecules. The presence of both the sulfonyl group and the thiophene ring provides multiple sites for further functionalization, allowing chemists to tailor the compound's properties for specific biological targets. Advanced synthetic techniques such as cross-coupling reactions and palladium-catalyzed transformations have been employed to introduce additional substituents while maintaining the integrity of the core structure.

The latest advancements in computational chemistry have further enhanced the understanding of 1-[(2,5-dimethylthiophen-3-yl)sulfonyl]piperazine's behavior. Molecular modeling studies have predicted its binding affinity to various biological targets with high accuracy, guiding experimental efforts toward more efficient drug discovery campaigns. These computational approaches have also helped identify potential analogs with improved pharmacokinetic profiles.

In conclusion,1-[(2,5-dimethylthiophen-3-yl)sulfonyl]piperazine (CAS No. 1094631-09-0) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its role as both a chemical probe and a synthetic intermediate underscores its importance in ongoing research efforts aimed at developing novel therapeutic agents. As our understanding of drug-receptor interactions continues to evolve,1-(2(5dimethylthiophen(3y)sulfonylpiperazin) is poised to play a pivotal role in future drug discovery initiatives.